Cas no 119228-54-5 (Acetic acid,2-[[5-(3,5-dinitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-)
119228-54-5 structure
Product Name:Acetic acid,2-[[5-(3,5-dinitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-
CAS No:119228-54-5
MF:C16H11N5O6S
MW:401.353441476822
CID:163276
PubChem ID:3088749
Update Time:2025-04-19
Acetic acid,2-[[5-(3,5-dinitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]- Chemical and Physical Properties
Names and Identifiers
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- Acetic acid,2-[[5-(3,5-dinitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-
- 2-[[5-(3,5-dinitrophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid
- Acetic acid, ((5-(3,5-dinitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-
- ((5-(3,5-Dinitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetic acid
- 119228-54-5
- DTXSID10152347
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- Inchi: 1S/C16H11N5O6S/c22-14(23)9-28-16-18-17-15(19(16)11-4-2-1-3-5-11)10-6-12(20(24)25)8-13(7-10)21(26)27/h1-8H,9H2,(H,22,23)
- InChI Key: KOQNQTRNJACYIR-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)C1=NN=C(C2C=C(C=C(C=2)[N+](=O)[O-])[N+](=O)[O-])N1C1C=CC=CC=1
Computed Properties
- Exact Mass: 401.04313
- Monoisotopic Mass: 401.04300426g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 571
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 185Ų
Experimental Properties
- PSA: 154.29
Acetic acid,2-[[5-(3,5-dinitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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